3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-6-fluoro-1-propylquinolin-4(1H)-one

• IUPAC Name: 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propylquinolin-4-one
• InChI: InChI=1S/C22H20FN3O4/c1-4-9-26-12-16(20(27)15-11-14(23)6-7-17(15)26)22-24-21(25-30-22)13-5-8-18(28-2)19(10-13)29-3/h5-8,10-12H,4,9H2,1-3H3
• InChI Key: UQGKOGVLOCCSJB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=C1C=CC(=C2)F)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H20FN3O4
• Molecular Weight: 409.4 g/mol

Description

The compound “3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-6-fluoro-1-propylquinolin-4(1H)-one” is a complex organic molecule. It contains several functional groups including a 3,4-dimethoxyphenyl group, a 1,2,4-oxadiazole ring, a fluorine atom, a propyl group, and a quinolin-4-one structure.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each targeting a different part of the molecule. The 3,4-dimethoxyphenyl group could potentially be introduced via a Friedel-Crafts alkylation. The 1,2,4-oxadiazole ring could be formed through a cyclization reaction. The quinolin-4-one structure could potentially be synthesized through a Skraup-Doebner-Von Miller quinoline synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3,4-dimethoxyphenyl and 1,2,4-oxadiazole groups would likely contribute to the compound’s aromaticity. The presence of the fluorine atom could introduce some interesting electronic effects.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the 3,4-dimethoxyphenyl group could potentially undergo electrophilic aromatic substitution reactions. The oxadiazole ring might be susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dimethoxyphenyl and oxadiazole groups could potentially increase the compound’s lipophilicity. The fluorine atom might influence the compound’s acidity or basicity.

Future Directions

The study and development of novel organic compounds like this one is a key area of research in fields like medicinal chemistry and materials science. Future research could explore the synthesis, characterization, and potential applications of this compound.